![molecular formula C22H26N2O3 B2927106 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one CAS No. 2224047-49-6](/img/structure/B2927106.png)
3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one, also known as ANAVEX 2-73, is a drug candidate that has been extensively researched in recent years due to its potential therapeutic applications. ANAVEX 2-73 is a sigma-1 receptor agonist that has shown promise in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and Rett syndrome.
Mechanism of Action
3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 acts as a sigma-1 receptor agonist, which has been shown to have neuroprotective and neurorestorative effects. Sigma-1 receptors are located in various regions of the brain and are involved in several cellular processes, including calcium signaling, protein folding, and oxidative stress.
Biochemical and Physiological Effects:
3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 has been shown to have several biochemical and physiological effects in preclinical models of neurological disorders. These effects include the reduction of oxidative stress, the inhibition of neuroinflammation, and the improvement of cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 is its ability to cross the blood-brain barrier, which allows it to directly target the central nervous system. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in clinical trials.
Future Directions
There are several future directions for the research of 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73. One direction is to further investigate its mechanism of action and identify other potential targets for the drug. Another direction is to conduct clinical trials to determine its efficacy in humans and to identify any potential side effects. Additionally, researchers may explore the use of 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 involves several steps, including the reaction of 2-naphthol with acetyl chloride to form 2-acetylnaphthalene, which is then reacted with piperidine to form 1-(2-naphthalen-1-yloxyacetyl)piperidine. This intermediate is then reacted with 3,3-dimethylacryloyl chloride and triethylamine to form the final product, 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73.
Scientific Research Applications
3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 has been extensively studied in preclinical models of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and Rett syndrome. In these studies, 3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one 2-73 has been shown to improve cognitive function, reduce oxidative stress, and decrease neuroinflammation.
properties
IUPAC Name |
3,3-dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-22(2)20(23-21(22)26)16-10-12-24(13-11-16)19(25)14-27-18-9-5-7-15-6-3-4-8-17(15)18/h3-9,16,20H,10-14H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJEINAYWEXNJPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(NC1=O)C2CCN(CC2)C(=O)COC3=CC=CC4=CC=CC=C43)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Dimethyl-4-[1-(2-naphthalen-1-yloxyacetyl)piperidin-4-yl]azetidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.